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Compound of Interest

Compound Name: PI5P4Ks-IN-3
Cat. No.: B12384734
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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of PISP4Ks-IN-3, a covalent inhibitor of
Phosphatidylinositol 5-Phosphate 4-Kinases (PI5P4Ks). This document consolidates key data,
experimental methodologies, and relevant biological pathways to support further research and
development efforts.

Core Compound Information

PI5P4Ks-IN-3, also referred to as compound 30 in the primary literature, is a potent, covalent
inhibitor of the PISP4K family of lipid kinases.[1][2] These enzymes play a crucial role in cellular
signaling by catalyzing the conversion of phosphatidylinositol 5-phosphate (PI5P) to
phosphatidylinositol 4,5-bisphosphate (P1(4,5)P2).[1] Dysregulation of PI5P4K activity has been
implicated in various diseases, including cancer, making them attractive therapeutic targets.[1]
PI5P4Ks-IN-3 was developed as part of a structure-activity relationship (SAR) study to optimize
a class of covalent pan-P15P4K inhibitors.[1]

Chemical and Physical Properties
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Property Value

CAS Number 2471969-07-8
Molecular Formula C32H31N702
Molecular Weight 545.63 g/mol
Synonyms Compound 30

Biological Activity and Data Presentation

PI5P4Ks-IN-3 is a covalent inhibitor that demonstrates inhibitory activity against multiple
isoforms of PISP4K. Its potency has been characterized through biochemical assays.

Biochemical Inhibition Data

The half-maximal inhibitory concentrations (ICso) of PI5SP4Ks-IN-3 against PISP4Ka and
PI5P4K[3 have been determined. While it is a pan-inhibitor, it shows some preference for the a

isoform. It has been noted to exhibit weak cellular activity.

Target Isoform ICs0 (M)
PI5P4Ka 1.34
PI5P4Kp 9.9

Data sourced from MedChemExpress product information, referencing Manz TD, et al. (2019).

Signaling Pathways

PI5P4Ks are integral components of the phosphoinositide signaling pathway, which is central to
numerous cellular processes. The inhibition of these kinases by PI5SP4Ks-IN-3 can have
significant downstream effects.

PI5P4K Signaling Pathway

The primary function of PI5P4Ks is to phosphorylate PISP to generate PI(4,5)P2. This product
is a critical signaling molecule and a substrate for other important enzymes like phospholipase
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Experimental Protocols

The following are detailed methodologies for key experiments cited in the characterization of
PI5P4Ks-IN-3 and related covalent inhibitors. These protocols are based on established
methods for this class of compounds.

Synthesis of PI5P4Ks-IN-3 (Compound 30)

The synthesis of PI5P4Ks-IN-3 is achieved through a multi-step process, culminating in the
formation of the final covalent inhibitor. The detailed synthetic route would be available in the
supplementary information of the primary publication by Manz et al. A generalized workflow for
the synthesis of similar covalent kinase inhibitors is presented below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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